Cas no 343781-45-3 (4-Bromo-3,5-dichloropyridine)

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—bromine and chlorine substituents at the 4, 3, and 5 positions—enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The compound’s high purity and stability make it suitable for applications in agrochemical and pharmaceutical development, particularly in constructing complex heterocyclic frameworks. Its well-defined reactivity profile allows for selective functionalization, enabling precise modifications in target molecules. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules and advanced materials. Proper handling and storage are recommended due to its halogenated nature.

4-Bromo-3,5-dichloropyridine structure

Product Name:4-Bromo-3,5-dichloropyridine

CAS No:343781-45-3

MF:C₅H₂BrCl₂N

MW:226.886078357697

MDL:MFCD06797978

CID:303994

PubChem ID:10680788

Update Time:2025-06-08

4-Bromo-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3,5-dichloropyridine
- Pyridine,4-bromo-3,5-dichloro-
- SCHEMBL7905113
- MFCD06797978
- AM62389
- 3,5-DICHLORO-4-BROMO-PYRIDINE
- DS-13796
- 343781-45-3
- BCP22146
- AKOS015835094
- DTXSID60443439
- MB04163
- SY101558
- FT-0601411
- J-514703
- CS-0155497
- EN300-1914624
- A822200
- 4-Bromo-3,5-dichloropyridin
- DB-005334
- MDL： MFCD06797978
- Inchi： 1S/C5H2BrCl2N/c6-5-3(7)1-9-2-4(5)8/h1-2H
- InChI Key： LOKLQBZBVPYAQO-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=CC=1Cl)Cl

Computed Properties

Exact Mass: 224.87500
Monoisotopic Mass: 224.87477g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.848±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 75-76℃
Boiling Point: 250.7±35.0 ºC (760 Torr),
Flash Point: 105.4±25.9 ºC,
Solubility: Very slightly soluble (0.59 g/l) (25 º C),
PSA: 12.89000
LogP: 3.15090

4-Bromo-3,5-dichloropyridine Security Information

Hazardous Material Identification：
HazardClass：6.1

4-Bromo-3,5-dichloropyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-3,5-dichloropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	075167-1g	4-Bromo-3,5-dichloropyridine	343781-45-3	98%	1g	￡10.00	2022-03-01
Fluorochem	075167-5g	4-Bromo-3,5-dichloropyridine	343781-45-3	98%	5g	￡16.00	2022-03-01
Fluorochem	075167-10g	4-Bromo-3,5-dichloropyridine	343781-45-3	98%	10g	￡28.00	2022-03-01
Fluorochem	075167-25g	4-Bromo-3,5-dichloropyridine	343781-45-3	98%	25g	￡59.00	2022-03-01
Alichem	A029000229-250mg	4-Bromo-3,5-dichloropyridine	343781-45-3	95%	250mg	$931.00	2023-09-02
Alichem	A029000229-500mg	4-Bromo-3,5-dichloropyridine	343781-45-3	95%	500mg	$1819.80	2023-09-02
Alichem	A029000229-1g	4-Bromo-3,5-dichloropyridine	343781-45-3	95%	1g	$3010.80	2023-09-02
TRC	B691193-100mg	4-Bromo-3,5-dichloropyridine	343781-45-3		100mg	$ 64.00	2023-04-18
TRC	B691193-250mg	4-Bromo-3,5-dichloropyridine	343781-45-3		250mg	$ 75.00	2023-04-18
TRC	B691193-500mg	4-Bromo-3,5-dichloropyridine	343781-45-3		500mg	$ 87.00	2023-04-18

4-Bromo-3,5-dichloropyridine Suppliers

Amadis Chemical Company Limited

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(CAS:343781-45-3)4-Bromo-3,5-dichloropyridine

Order Number:A822200

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):177.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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